Cas no 1260596-69-7 ((3S)-3-(3,4-difluorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: (3S)-3-(3,4-difluorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 1260596-69-7
• MF: C₂₄H₁₉F₂NO₄
• MW: 423.40877366066
• CID: 6377950
• PubChem ID: 72209313
• Update Time: 2025-09-27

(3S)-3-(3,4-difluorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(3,4-difluorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• Benzenepropanoic acid, β-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-3,4-difluoro-, (βS)-
• (3S)-3-(3,4-difluorophenyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• Fmoc-(S)-3-Amino-3-(3,4-Difluorophenyl)-propionic acid
• 1260596-69-7
• CS-0181556
• EN300-1162872
• (S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(3,4-difluorophenyl)propanoic acid

• Inchi： 1S/C24H19F2NO4/c25-20-10-9-14(11-21(20)26)22(12-23(28)29)27-24(30)31-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-11,19,22H,12-13H2,(H,27,30)(H,28,29)/t22-/m0/s1
• InChI Key： GFUCLVNFELKPJV-QFIPXVFZSA-N
• SMILES： C1([C@@H](NC(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)CC(O)=O)=CC=C(F)C(F)=C1

Computed Properties

• Exact Mass: 423.12821441g/mol
• Monoisotopic Mass: 423.12821441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 625
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.356±0.06 g/cm3(Predicted)
• Boiling Point: 616.9±55.0 °C(Predicted)
• pka: 4.19±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on (3S)-3-(3,4-difluorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Research Briefing on (3S)-3-(3,4-difluorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS: 1260596-69-7)

The compound (3S)-3-(3,4-difluorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS: 1260596-69-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of peptide-based therapeutics. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and the difluorophenyl moiety makes it particularly valuable for the development of protease inhibitors and other bioactive peptides. Researchers have employed advanced synthetic techniques, including solid-phase peptide synthesis (SPPS), to incorporate this compound into larger peptide frameworks, demonstrating its versatility and utility in medicinal chemistry.

In vitro studies have shown that (3S)-3-(3,4-difluorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid exhibits promising inhibitory activity against several enzymes implicated in inflammatory and neurodegenerative diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound displayed potent inhibition of cathepsin B, a protease involved in cancer progression and inflammatory disorders. These findings suggest potential applications in oncology and immunology.

Further investigations into the pharmacokinetic properties of this compound have revealed favorable stability and bioavailability profiles. The difluorophenyl group enhances metabolic stability, while the Fmoc group facilitates efficient delivery and release of the active moiety. These characteristics make it an attractive candidate for further preclinical development.

In conclusion, (3S)-3-(3,4-difluorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS: 1260596-69-7) represents a promising scaffold for the development of novel therapeutics. Ongoing research aims to optimize its structure-activity relationships and explore its potential in targeted drug delivery systems. Future studies will likely focus on in vivo efficacy and toxicity assessments to advance this compound toward clinical applications.